Cas no 845959-53-7 (10-(4,5-Dimethoxy-2-methyl-3,6-dioxocyclohexa-1,4-dienyl)decyl methanesulfonate)

• Product Name: 10-(4,5-Dimethoxy-2-methyl-3,6-dioxocyclohexa-1,4-dienyl)decyl methanesulfonate
• CAS No: 845959-53-7
• Molecular Formula: C₂₀H₃₂O₇S
• Molecular Weight: 416.52888584137
• CID: 5063710
• PubChem ID: 58726785

10-(4,5-Dimethoxy-2-methyl-3,6-dioxocyclohexa-1,4-dienyl)decyl methanesulfonate Properties

Names and Identifiers

• 10-(4,5-dimethoxy-2-methyl-3,6-dioxocyclohexa-1,4-dienyl)decyl methanesulfonate
• 10-(4,5-dimethoxy-2-methyl-3,6-dioxocyclohexa-1,4-dien-1-yl)decyl methanesulfonate
• SCHEMBL634457
• 845959-53-7

• InChIKey： IDGJJUXZHBGTBI-UHFFFAOYSA-N
• Inchi： 1S/C20H32O7S/c1-15-16(18(22)20(26-3)19(25-2)17(15)21)13-11-9-7-5-6-8-10-12-14-27-28(4,23)24/h5-14H2,1-4H3
• SMILES： S(C)(=O)(=O)OCCCCCCCCCCC1C(C(=C(C(C=1C)=O)OC)OC)=O

Computed Properties

• Exact Mass: 416.18687453g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 14
• Monoisotopic Mass: 416.18687453g/mol
• Heavy Atom Count: 28
• Complexity: 711
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylquinones